2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl thiocyanate

• CAS RN: 105289-16-5
• Molecular Formula: C11H11N3S
• Molecular Weight: 217.29 g/mol
• IUPAC Name: (2-propan-2-ylpyrazolo[1,5-a]pyridin-3-yl) thiocyanate
• InChI: InChI=1S/C11H11N3S/c1-8(2)10-11(15-7-12)9-5-3-4-6-14(9)13-10/h3-6,8H,1-2H3
• InChI Key: BNBLRTPTAVAVFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C=CC=CC2=C1SC#N

Description

2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl thiocyanate is a useful research compound. Its molecular formula is C11H11N3S and its molecular weight is 217.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3 g of 2-isopropylpyrazolo[1,5-a]pyridine in 56 ml of methanol was added 5.74 g of potassium thiocyanate and stirred at room temperature. 3.3 g of bromine was dissolved in 13 ml of methanol saturated with potassium bromide and added dropwise to the previous solution. Then, the mixture was stirred at room temperature for an hour, poured into 130 ml of water and resulting precipitate was filtered and dried. This crude precipitate was recrystallized from methanol to give 3.53 g (yield 87%) of the aimed compound as pale yellow prismatic crystals. mp 91°-92.5° C.